(Diethoxyphosphoryl)acetonitrile oxide

• CAS No.: 113847-95-3
• Molecular Formula: C6H12NO4P
• Molecular Weight: 193.14 g/mol
• IUPAC Name: 2-diethoxyphosphorylacetonitrile oxide
• InChI: InChI=1S/C6H12NO4P/c1-3-10-12(9,11-4-2)6-5-7-8/h3-4,6H2,1-2H3
• InChI Key: NWBNEAFHFBDGQR-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC#[N+][O-])OCC

Description

(Diethoxyphosphoryl)acetonitrile oxide is an organophosphorus compound featuring a diethoxyphosphoryl group [(C₂H₅O)₂P(O)] attached to an acetonitrile oxide backbone (CH₂C≡N⁺–O⁻). This structure combines the reactivity of a nitrile oxide (a 1,3-dipole) with the electron-withdrawing and steric effects of the phosphoryl group. Such compounds are of interest in synthetic chemistry for applications like cycloaddition reactions, polymer crosslinking, and agrochemical development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Diethoxyphosphoryl)acetonitrile oxide typically involves the reaction of diethyl phosphite with acetonitrile oxide under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydride, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent choice, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for (Diethoxyphosphoryl)acetonitrile oxide are not extensively documented, the general approach involves scaling up the laboratory synthesis procedures. This includes the use of larger reaction vessels, continuous flow reactors, and advanced purification techniques to ensure consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

(Diethoxyphosphoryl)acetonitrile oxide undergoes a variety of chemical reactions, including:

Cycloaddition Reactions: It participates in regioselective cycloaddition reactions with olefins, leading to the formation of 3-(diethoxyphosphoryl)methyl-2-isoxazolines or isoxazoles.

Condensation Reactions: The phosphorus-stabilized carbanions generated by deprotonation of the cycloadducts can be used for condensation with carbonyl compounds.

Oxidation Reactions: Oxidation with oxygen provides 3,5-disubstituted 2-isoxazolines as useful synthetic building blocks.

Common Reagents and Conditions

Common reagents used in these reactions include bases like sodium hydride for deprotonation, and oxidizing agents such as molecular oxygen. The reactions are typically carried out under controlled temperatures and in suitable solvents to ensure optimal yields and selectivity.

Major Products Formed

The major products formed from these reactions include 3-(diethoxyphosphoryl)methyl-2-isoxazolines, β-hydroxy-β′-phosphoryl ketones, and α,β-unsaturated β′-phosphoryl ketones .

Scientific Research Applications

(Diethoxyphosphoryl)acetonitrile oxide has several scientific research applications:

Organic Synthesis: It is used as a building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Material Science: The compound’s unique reactivity makes it valuable in the development of new materials with specific properties.

Biological Studies: Its derivatives are studied for potential biological activities, including antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of (Diethoxyphosphoryl)acetonitrile oxide involves its ability to form phosphorus-stabilized carbanions upon deprotonation. These carbanions can then participate in various chemical reactions, such as cycloaddition and condensation, leading to the formation of complex molecular structures. The molecular targets and pathways involved depend on the specific reactions and conditions used .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural and functional differences between (diethoxyphosphoryl)acetonitrile oxide and related compounds:

Compound Name	Functional Groups	Molecular Weight (g/mol)	Key Reactivity/Applications	Reference
(Diethoxyphosphoryl)acetonitrile oxide	Diethoxyphosphoryl, nitrile oxide	~193 (estimated)	Cycloadditions, polymer chemistry	-
Diethyl 2-oxo-2-arylethylphosphonates (13–18)	Phosphonate, aryl ketone	~230–280 (varies by aryl)	Precursors for bioactive molecules
O,O-Diethyl-O-(2-quinoxalyl)phosphorothioate	Phosphorothioate, quinoxalyl	~298 (C₁₂H₁₅N₂O₃PS)	Pesticides, acetylcholinesterase inhibition
Methoxyacetonitrile	Methoxy, nitrile	~71	Solvent, intermediate in organic synthesis
(Tributylphosphoranylidene)acetonitrile	Phosphoranylidene ylide, nitrile	~241 (C₁₄H₂₈NP)	Wittig-like reactions, olefination

Key Observations :

• Phosphonate vs. Phosphoryl: Compounds like diethyl 2-oxo-2-arylethylphosphonates () lack the nitrile oxide moiety but share the diethoxyphosphoryl group.
• Phosphorothioates: The sulfur atom in O,O-diethyl-O-(2-quinoxalyl)phosphorothioate () increases lipophilicity and resistance to hydrolysis compared to phosphoryl analogs, making it suitable for pesticidal applications .
• Nitrile vs. Nitrile Oxide : Methoxyacetonitrile () is a simple nitrile without the phosphoryl group or nitrile oxide reactivity. Its stability contrasts with the transient nature of nitrile oxides, which dimerize unless stabilized .

Reactivity and Stability

• Nitrile Oxide Reactivity: The 1,3-dipolar character of the nitrile oxide group enables cycloadditions with alkenes or alkynes, forming isoxazolines or isoxazoles.
• Phosphoryl Group Effects : Compared to phosphorothioates (), the phosphoryl group in the target compound is more polar and prone to hydrogen bonding, influencing solubility in polar aprotic solvents like acetonitrile () .

Toxicity and Handling

Organophosphorus compounds, such as diisopropyl fluorophosphate (), are notorious for acute toxicity due to acetylcholinesterase inhibition. While (diethoxyphosphoryl)acetonitrile oxide lacks the fluorine substituent, its phosphoryl group still necessitates cautious handling, akin to other phosphorylated nitriles .